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Compound of Interest

Compound Name: 4-Acetyl Rhein

CAS No.: 875535-36-7

Cat. No.: B125275

Get Quote

Target Analyte: 4-Acetyl Rhein (CAS: 875535-36-7)
Synonyms: Diacerein Impurity E; 4-acetoxy-5-hydroxy-9,10-dioxoanthracene-2-carboxylic acid.

[1][2][3][4][5][6]

Introduction & Chemical Context
4-Acetyl Rhein is a mono-acetylated derivative of Rhein.[1][3] In the context of pharmaceutical

development, it appears primarily as a hydrolysis product or synthetic impurity of Diacerein

(1,8-diacetylrhein).[1]

Structurally, Rhein possesses two hydroxyl groups at positions 1 and 8 (standard

anthraquinone numbering).[1] Because the molecule is substituted with a carboxylic acid at

position 3, the 1 and 8 positions are chemically non-equivalent.[1] Consequently, partial

acetylation yields two distinct regioisomers:

4-Acetyl Rhein (Impurity E): Acetylation at the position para to the carboxyl group (using

specific impurity numbering).[1]
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5-Acetyl Rhein (Impurity D): The regioisomer where the other hydroxyl group is acetylated.[1]

The Analytical Challenge: The purity assessment of 4-Acetyl Rhein requires a method capable

of:

differentiation from its regioisomer (5-Acetyl Rhein).[1]

Quantification of the fully deacetylated degradation product (Rhein).

Separation from the fully acetylated precursor (Diacerein).[1]

Prevention of in-situ hydrolysis during sample preparation.[1]

Physicochemical Properties & Handling[1][6]
Property Description

Molecular Formula

Molecular Weight 326.26 g/mol

Appearance
Yellow to orange powder (Anthraquinone

characteristic)

Solubility

Soluble in DMSO, DMF, Dimethylacetamide.[1]

Sparingly soluble in Acetonitrile.[1] Insoluble in

water (unless at high pH, which causes

degradation).[1]

Stability Profile

High Risk: Ester bond is labile.[1] Rapidly

hydrolyzes to Rhein in alkaline media (

) or protic solvents with heat.[1]

Storage , desiccated, protected from light.[1]

Method 1: High-Performance Liquid
Chromatography (HPLC-UV/PDA)[1]
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This is the primary method for quantitative purity assessment.[1] The protocol utilizes a C18

stationary phase with an acidic mobile phase to suppress the ionization of the carboxylic acid

and phenolic groups, ensuring sharp peak shapes and resolution of isomers.[1]

Chromatographic Conditions
System: UHPLC or HPLC equipped with a Photodiode Array (PDA) detector.[1]

Column: C18 End-capped column (e.g., Agilent Zorbax Eclipse Plus C18 or Waters XBridge

C18),

or

.[1]

Rationale: High carbon load is required to resolve the structurally similar regioisomers.[1]

Wavelength: 254 nm (quantification) and 430 nm (specific for anthraquinone chromophore).

[1]

Column Temperature:

.

Flow Rate: 1.0 mL/min.[1]

Injection Volume:

.

Mobile Phase & Gradient
Solvent A: 0.1% Formic Acid in Water (pH ~2.7).[1]

Solvent B: Acetonitrile (HPLC Grade).[1]
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Time (min) % Solvent A % Solvent B Phase Description

0.0 80 20 Equilibration

5.0 80 20
Isocratic Hold (Elute

polar impurities)

20.0 40 60
Linear Gradient (Elute

Rhein & Monoacetyls)

25.0 10 90
Wash (Elute

Diacerein)

30.0 80 20 Re-equilibration

Sample Preparation (Critical Step)
Solvent: Dimethyl Sulfoxide (DMSO) is preferred over Methanol to minimize transesterification

or hydrolysis.[1]

Stock Solution: Weigh 5 mg of 4-Acetyl Rhein into a 10 mL volumetric flask. Dissolve in 2

mL DMSO. Sonicate briefly (< 2 mins) to avoid heating.

Dilution: Make up to volume with Mobile Phase A/Acetonitrile (50:50).

Note: Analyze immediately.[1] Do not store diluted samples for > 4 hours at room

temperature.

System Suitability Criteria
Resolution (

):

between 4-Acetyl Rhein and 5-Acetyl Rhein (if standard available).

Tailing Factor:

.[1]

Relative Retention Time (RRT) Approximation:
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Rhein: ~0.6[1]

4-Acetyl Rhein: 1.0 (Reference)[1]

5-Acetyl Rhein: ~1.05 - 1.10 (Isomers often elute closely; verify with standards)[1]

Diacerein: ~1.5

Method 2: H-NMR Spectroscopy (Structural Identity)
[1]
NMR is required to distinguish the 4-Acetyl isomer from the 5-Acetyl isomer definitively, as their

mass spectra are identical.[1]

Protocol
Solvent: DMSO-

(Avoid

/NaOD which causes hydrolysis).[1]

Frequency: 400 MHz or higher.

Concentration: 5-10 mg in 0.6 mL solvent.

Diagnostic Signals
The symmetry of the anthraquinone core is broken by the single acetyl group and the carboxyl

group.[1]

Acetyl Methyl Group: Singlet at

.[1]

Purity Check: Look for a smaller secondary singlet nearby, indicating the presence of the

5-Acetyl isomer or Diacerein (which would have two acetate signals or one integrated for

6H).[1]
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Phenolic Hydroxyl (Free OH): A sharp singlet downfield (

) due to intramolecular hydrogen bonding with the carbonyl.[1]

Differentiation: In Diacerein, this signal is absent (both OH are acetylated).[1] In Rhein, two

such signals (or one broad) appear. 4-Acetyl Rhein will show exactly one strong chelated

OH signal.[1]

Aromatic Region: The coupling patterns of the protons on the substituted ring will differ

between the 4-acetyl and 5-acetyl isomers due to the differing proximity to the carboxyl

group at position 3.[1]

Method 3: LC-MS (Impurity Profiling)[1]
Use LC-MS to confirm the molecular weight and detect unexpected organic impurities.[1]

Ionization: Electrospray Ionization (ESI) in Negative Mode (preferred for carboxylic

acids/phenols).[1]

Target Ions:

4-Acetyl Rhein:

.[1]

Rhein (Hydrolysis Impurity):

(Loss of 42 Da).[1]

Diacerein (Precursor):

(Gain of 42 Da).[1]

Visualization: Purity Assessment Workflow
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Sample Preparation

Analytical Methods

Raw Sample: 4-Acetyl Rhein

Dissolve in DMSO
(Avoid Methanol/Heat)

Dilute with Mobile Phase
(Acidified)

HPLC-UV (C18 Column)
Gradient Elution

1H-NMR (DMSO-d6)
Structural ID

Separate Aliquot

Check Purity Profile

Fail: Peak at RRT ~0.6
(Rhein - Hydrolysis)

Deacetylation Detected

Fail: Peak at RRT ~1.05
(5-Acetyl Isomer)

Regioisomer Detected

Pass: Single Peak >98%
Confirmed by NMR

Meets Specs

Click to download full resolution via product page

Figure 1: Decision tree for the analytical validation of 4-Acetyl Rhein, highlighting critical failure

modes (hydrolysis and isomerization).
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Impurity D and E standards).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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